Cas no 2229662-61-5 (4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229662-61-5
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6437831
• PubChem ID: 165785733
• Update Time: 2025-05-21

4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine
• 4-[4-methyl-3-(trifluoromethyl)phenyl]but-3-en-2-amine
• 2229662-61-5
• EN300-1939680

• Inchi： 1S/C12H14F3N/c1-8-3-5-10(6-4-9(2)16)7-11(8)12(13,14)15/h3-7,9H,16H2,1-2H3/b6-4+
• InChI Key： XBYMFOHYKIUTOW-GQCTYLIASA-N
• SMILES： FC(C1C=C(/C=C/C(C)N)C=CC=1C)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine

Chemical Profile of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229662-61-5)

4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine, identified by its Chemical Abstracts Service Number (CAS No.) 2229662-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives featuring an aromatic ring system substituted with functional groups that enhance its chemical reactivity and potential biological activity. The presence of a trifluoromethyl group and a methyl substituent on the phenyl ring, combined with the unique butenene backbone, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine incorporates several key features that contribute to its distinct chemical properties. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the compound's interaction with biological targets. Additionally, the methyl substituent on the aromatic ring contributes to steric hindrance, which can influence the compound's solubility and bioavailability. The butenene moiety introduces a degree of unsaturation, allowing for potential reactions such as hydrogenation or oxidation, which may be exploited in synthetic chemistry.

In recent years, there has been growing interest in exploring novel heterocyclic compounds that incorporate fluoroalkyl groups due to their favorable pharmacokinetic profiles. The trifluoromethyl moiety, in particular, has been extensively studied for its ability to improve lipophilicity and metabolic stability, making it a valuable component in drug design. Compounds like 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine are being investigated for their potential applications in treating various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine is its structural diversity, which allows for modifications at multiple sites to optimize biological activity. Researchers have been exploring derivatives of this compound to identify more potent and selective inhibitors or agonists. For instance, modifications to the amine group or the double bond in the butenene chain can significantly alter the compound's pharmacological properties. These modifications are often guided by computational modeling and high-throughput screening techniques to identify lead compounds with enhanced efficacy.

The synthesis of 4-4-methyl-3-(trifluoromethyl)phenylbut-3-en-2-amine presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions, Grignard additions, and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. The synthesis also requires careful consideration of regioselectivity and stereoselectivity to ensure the formation of the correct isomer.

Recent studies have highlighted the potential of 4-methyl-substituted phenylbutenamines as scaffolds for developing novel bioactive molecules. These studies have demonstrated that such compounds can exhibit significant interactions with biological targets, including enzymes and receptors involved in disease pathways. For example, derivatives of this class have shown promise in inhibiting kinases associated with cancer progression or modulating neurotransmitter receptors relevant to neurological disorders. The incorporation of a trifluoromethyl group further enhances these interactions by improving binding affinity and reducing susceptibility to metabolic degradation.

The pharmacokinetic properties of 4-trifluoromethoxy-substituted phenylbutenamines are also of great interest. The presence of fluorine atoms can influence drug transport across biological membranes, leading to improved oral bioavailability. Additionally, fluorine substitution can enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. These attributes make compounds like 4-trimethyl-substituted phenylbutenamine attractive candidates for further development into therapeutic agents.

In conclusion, 4-trimethoxy-substituted phenylbutenamine (CAS No. 2229662 - 61 - 5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemical features makes it a versatile scaffold for developing novel bioactive molecules. As research continues to uncover new applications for fluoroalkyl-substituted compounds, 4-trimethoxy-substituted phenylbutenamine is likely to play an important role in addressing unmet medical needs across multiple therapeutic areas.